Cas no 1805108-53-5 (Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate)

• Product Name: Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate
• CAS No: 1805108-53-5
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973236
• Update Time: 2025-06-22

Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-10(15)4-9-7(5-12)2-3-8(6-14)11(9)13/h2-3H,4-5H2,1H3
• InChI Key： BUTYMPZPWDRIRE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CBr)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate

Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate (CAS No. 1805108-53-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate, identified by its CAS number 1805108-53-5, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromo and cyano functional groups, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>2-bromo-6-bromomethyl-3-cyanophenylacetate moiety is particularly noteworthy due to its ability to undergo a wide range of chemical transformations. The bromo substituents at the 2- and 6-positions provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, enabling the creation of intricate pharmacophores that can interact with biological targets with high specificity.

The cyano group at the 3-position introduces a polar and electron-withdrawing nature to the molecule, which can influence both its solubility and reactivity. This feature is particularly valuable in medicinal chemistry, where subtle changes in electronic properties can significantly alter the binding affinity and pharmacokinetic profile of a drug candidate. Additionally, the acetoate ester group at the terminal position offers another point of modification, allowing for further derivatization into amides or other ester functionalities.

In recent years, there has been growing interest in leveraging computational methods to optimize the synthesis of complex molecules like methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate. Advanced computational techniques, such as density functional theory (DFT) and molecular modeling, have enabled researchers to predict reaction outcomes with remarkable accuracy. These tools have been instrumental in identifying novel synthetic pathways that are more efficient and environmentally friendly. For instance, computational studies have highlighted the potential of using catalytic systems to minimize waste and improve yields in multi-step syntheses.

The pharmaceutical industry has seen significant advancements in the development of treatments for neurological disorders, many of which rely on small molecules that modulate neurotransmitter activity. Methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate has emerged as a valuable scaffold for designing new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Its structural motifs are reminiscent of known bioactive compounds that exhibit neuroprotective and anti-inflammatory properties. By incorporating this intermediate into drug design strategies, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

Moreover, the< strong>6-bromomethyl group in methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate offers a convenient site for further functionalization through alkylation or etherification reactions. This flexibility allows chemists to tailor the molecule's properties according to specific biological requirements. For example, introducing alkyl chains or aromatic rings at this position can enhance binding interactions with target proteins or improve metabolic stability.

The cyano group's reactivity also makes it a suitable candidate for reduction to an amine or conversion into a carboxylic acid derivative. These transformations are commonly employed in drug development to introduce hydrogen bonding capabilities or to enhance solubility. The acetoate ester can be hydrolyzed under mild basic conditions to yield a free carboxylic acid, which can then be further modified via amidation or esterification.

In conclusion, methyl 2-bromo-6-bromomethyl-3-cyanophenylacetate (CAS No. 1805108-53-5) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists striving to develop innovative treatments for various diseases. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an even greater role in shaping the future of drug discovery.